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Compound of Interest

Compound Name: O-Benzyl Posaconazole-d4

Cat. No.: B026984 Get Quote

Technical Support Center: O-Benzyl
Posaconazole-d4
Welcome to the technical support center for O-Benzyl Posaconazole-d4. This resource is

designed to assist researchers, scientists, and drug development professionals in

troubleshooting common issues encountered during the handling and extraction of this internal

standard.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of O-Benzyl Posaconazole-d4?

O-Benzyl Posaconazole-d4 is a deuterated analog of O-Benzyl Posaconazole and a

precursor to the labeled form of the antifungal agent Posaconazole.[1][2] Its properties are

crucial for developing appropriate analytical methods.
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Property Value

Molecular Formula C₄₄H₄₄D₄F₂N₈O₄[2][3]

Molecular Weight 794.92 g/mol [2][3]

XLogP3 6.6[4][5]

Solubility
Slightly soluble in chloroform and methanol.[6]

[7]

Q2: What are the recommended storage conditions for O-Benzyl Posaconazole-d4?

To ensure the stability and integrity of O-Benzyl Posaconazole-d4, it is recommended to store

it at -20°C in a freezer.[6]

Q3: What is the stability of the parent compound, Posaconazole, at different pH values?

Posaconazole, the parent compound of O-Benzyl Posaconazole-d4, exhibits pH-dependent

solubility and stability. It is a weakly basic drug with increased solubility in acidic conditions (pH

1-4).[8] Specifically, it is very slightly soluble at pH 1 and considered insoluble from pH 2 to 14

in aqueous solutions.[9] While stable for extended periods in liquid compositions at a pH range

of 2 to 4, it can degrade under stress conditions.[8][10] This information is critical when

optimizing the pH of your sample matrix during extraction.

Troubleshooting Guide: Low Recovery of O-Benzyl
Posaconazole-d4
Low recovery of O-Benzyl Posaconazole-d4 during extraction can be a significant challenge.

This guide provides a systematic approach to identifying and resolving the root causes of this

issue.
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Troubleshooting Workflow for Low Recovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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